
Proper Disposal of TAS-120: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TAS-120

Cat. No.: B1150175 Get Quote

Researchers and drug development professionals handling TAS-120 (Futibatinib) must adhere

to strict disposal procedures to ensure laboratory safety and environmental protection. This

guide provides essential, step-by-step information for the proper disposal of TAS-120 waste, in

line with established safety protocols for chemical handling.

Disposal Procedures
Proper disposal of TAS-120, a potent FGFR inhibitor, is crucial to prevent environmental

contamination and ensure a safe laboratory environment. The following procedures are based

on general guidelines for hazardous chemical waste. All personnel must also adhere to their

institution's specific safety protocols and local, state, and federal regulations.

Waste Categorization and Segregation:

Solid Waste: This category includes unused or expired TAS-120, contaminated personal

protective equipment (PPE) such as gloves and lab coats, weighing papers, and any other

lab materials that have come into direct contact with the solid compound.

Liquid Waste: This includes any solutions containing TAS-120, such as stock solutions, cell

culture media, and solvents used for cleaning contaminated glassware.

Step-by-Step Disposal Protocol:

Containment:
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Solid Waste: Collect all solid waste in a dedicated, clearly labeled, and sealed hazardous

waste container. The container must be made of a material compatible with chemical

waste.

Liquid Waste: Collect all liquid waste in a separate, dedicated, and leak-proof hazardous

waste container. This container should be stored in secondary containment to prevent

spills.

Labeling:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name:

"TAS-120 (Futibatinib)". Include the date of accumulation and the specific contents (e.g.,

"Solid waste with TAS-120," "Aqueous solution of TAS-120").

Storage:

Store hazardous waste containers in a designated, secure area away from general

laboratory traffic. Ensure the storage area is well-ventilated.

Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor.

Crucially, do not allow TAS-120 to enter sewers or surface/ground water.

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment should be worn at all times when handling

TAS-120 and its waste. This includes:

Lab coat

Safety glasses

Impermeable gloves
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Accidental Release Measures
In the event of a spill, pick up the material mechanically. Avoid generating dust. Ensure the

area is well-ventilated. Report the spill to your laboratory supervisor and EHS department.

Emergency Procedures
For detailed first-aid measures, fire-fighting measures, and other emergency procedures, refer

to the Safety Data Sheet (SDS) provided by the manufacturer.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of TAS-120.
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Caption: Logical workflow for the proper disposal of TAS-120 waste.
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To cite this document: BenchChem. [Proper Disposal of TAS-120: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1150175#tas-120-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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